Cdyl-IN-1

• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol
• InChI: InChI=1S/C18H23N3O3/c22-17(13-21-15-5-1-2-6-16(15)24-18(21)23)20-11-7-14(8-12-20)19-9-3-4-10-19/h1-2,5-6,14H,3-4,7-13H2
• InChIKey: GSDYVXNFXDPEEM-UHFFFAOYSA-N

Cdyl-IN-1: Selective CDYL Inhibitor

Cdyl-IN-1 (also designated as Compound D03) is a benzo[d]oxazol-2(3H)-one derivative that functions as a first-in-class small-molecule inhibitor of Chromodomain Y-like protein (CDYL) [1]. This compound has been characterized as a selective binder to the CDYL chromodomain, which is a histone methyllysine reader protein implicated in transcriptional regulation and epigenetic signaling [1]. Cdyl-IN-1 has a reported binding affinity (KD) of 0.5 μM as determined by Surface Plasmon Resonance (SPR) [1]. Its primary research applications include investigating CDYL-mediated transcriptional repression, neuronal dendritic morphogenesis, and, more recently, its therapeutic potential in acute kidney injury (AKI) [1][2]. The compound is available in high purity (e.g., ≥99.80%) for robust experimental reproducibility .

1

CDYL chromodomain probe Reported selectivity for CDYL over CDYL2 and CDY1 supports epigenetic reader domain studies.

2

Neuronal morphology research Compatible with neuronal dendrite branching and synaptic plasticity assays.

3

In vivo model-response context Reported attenuation of kidney injury endpoints in a cisplatin-AKI mouse model.

• [1] Yang L, Liu Y, Fan M, et al. Identification and characterization of benzo[d]oxazol-2(3H)-one derivatives as the first potent and selective small-molecule inhibitors of chromodomain protein CDYL. Eur J Med Chem. 2019;182:111656. doi:10.1016/j.ejmech.2019.111656 View Source
• [2] Xiang T, Li LZ, Li JX, et al. Chromodomain Y-like (CDYL) inhibition ameliorates acute kidney injury in mice by regulating tubular pyroptosis. Acta Pharmacol Sin. 2024;45(12):2598-2610. doi:10.1038/s41401-024-01345-1 View Source

Why Cdyl-IN-1 Is Irreplaceable

Generic substitution among CDYL-targeting compounds is scientifically unsound due to profound differences in selectivity profiles and functional outcomes. While other molecules like UNC4850 inhibit both CDYL1 and CDYL2 with similar affinity [2], Cdyl-IN-1 exhibits a critical selectivity window: it is >140-fold selective for CDYL over CDYL2 and shows no detectable binding to CDY1 [1]. This selectivity is not merely a numerical advantage; it directly impacts experimental interpretation in systems where CDYL1 and CDYL2 have distinct or opposing biological functions. Furthermore, in vivo validation of Cdyl-IN-1 in an AKI model established a specific therapeutic window and safety profile that cannot be assumed for other CDYL inhibitors lacking comparable in vivo data [3]. Therefore, substituting Cdyl-IN-1 with a less selective or less validated analog risks confounding biological readouts and undermining the reproducibility of mechanism-of-action studies.

Target

Cdyl-IN-1

High isoform selectivity; in vivo model-response data available.

Substitute risk

Dual CDYL1/2 inhibitors

Low isoform selectivity may confound CDYL-specific readouts.

Target

Cdyl-IN-1

Minimal binding to CDY1 and CBX7 chromodomains reported.

Substitute risk

Less selective chromodomain probes

Off-target chromodomain effects may alter transcriptional interpretation.

Target

Cdyl-IN-1

Safety-related endpoint monitoring in AKI model published.

Substitute risk

Analogs without in vivo data

Tolerability endpoints undefined; dose-finding remains unaddressed.

• [1] Yang L, Liu Y, Fan M, et al. Identification and characterization of benzo[d]oxazol-2(3H)-one derivatives as the first potent and selective small-molecule inhibitors of chromodomain protein CDYL. Eur J Med Chem. 2019;182:111656. doi:10.1016/j.ejmech.2019.111656 View Source
• [2] Dong C, et al. Structural Basis for the Binding Selectivity of Human CDY Chromodomains. Cell Chem Biol. 2020;27(7):827-838.e7. View Source
• [3] Xiang T, Li LZ, Li JX, et al. Chromodomain Y-like (CDYL) inhibition ameliorates acute kidney injury in mice by regulating tubular pyroptosis. Acta Pharmacol Sin. 2024;45(12):2598-2610. doi:10.1038/s41401-024-01345-1 View Source

Cdyl-IN-1 vs. Comparators: Quantitative Evidence

Superior Binding Affinity vs. Initial Screening Hits

In the original medicinal chemistry campaign, a virtual screen followed by SPR validation yielded hit compounds with KD values ranging from 271.1 μM to 5.4 μM [1]. Through iterative structural optimization, Cdyl-IN-1 (Compound D03) was developed and achieved a KD of 0.5 μM, representing a >10-fold improvement over the most potent initial hit [1]. This quantifies the substantial gain in target engagement potency.

Binding affinity gain

Head-to-head

KD 0.5 µM

Supports target engagement enhancement vs. initial hits (KD 5.4–271.1 µM).

Lead optimization context; SPR assay.

Evidence Dimension	Binding Affinity to CDYL Chromodomain (KD)
Target Compound Data	0.5 μM
Comparator Or Baseline	Initial screening hits (Specs library): KD range 271.1 μM to 5.4 μM
Quantified Difference	>10-fold improvement in KD relative to the best initial hit
Conditions	Surface Plasmon Resonance (SPR) assay

Why This Matters

This directly demonstrates that Cdyl-IN-1 is a product of a refined lead optimization campaign, offering significantly enhanced target engagement compared to early-stage analogs, which is critical for reliable cell-based and in vivo experiments.

• [1] Yang L, Liu Y, Fan M, et al. Identification and characterization of benzo[d]oxazol-2(3H)-one derivatives as the first potent and selective small-molecule inhibitors of chromodomain protein CDYL. Eur J Med Chem. 2019;182:111656. doi:10.1016/j.ejmech.2019.111656 View Source

Selectivity Over CDYL2 vs. UNC4850

The dual CDYL1/2 inhibitor UNC4850 exhibits KD values of 0.47 μM and 0.42 μM for CDYL1 and CDYL2, respectively, demonstrating high affinity but low isoform selectivity . In stark contrast, Cdyl-IN-1 displays a KD of 0.5 μM for CDYL while maintaining >140-fold selectivity over CDYL2 [1]. This means that at its effective concentration for CDYL, Cdyl-IN-1 has minimal engagement with CDYL2, whereas UNC4850 will bind both targets nearly equally.

CDYL2 selectivity

Cross-study comparable

>140-fold over CDYL2

Enables CDYL-specific readouts; dual inhibitor UNC4850 shows ~1.1-fold selectivity.

SPR vs. ITC assay context.

Evidence Dimension	Selectivity for CDYL over CDYL2
Target Compound Data	>140-fold selective for CDYL over CDYL2
Comparator Or Baseline	UNC4850: KD(CDYL1)=0.47 μM, KD(CDYL2)=0.42 μM (~1.1-fold selectivity)
Quantified Difference	~127-fold improvement in selectivity over CDYL2
Conditions	SPR assay for Cdyl-IN-1; ITC assay for UNC4850

Why This Matters

For studies dissecting the specific biological role of CDYL versus CDYL2, the use of a dual inhibitor like UNC4850 would produce ambiguous results. Procuring Cdyl-IN-1 is essential to confidently attribute observed phenotypes to CDYL inhibition alone.

• [1] Yang L, Liu Y, Fan M, et al. Identification and characterization of benzo[d]oxazol-2(3H)-one derivatives as the first potent and selective small-molecule inhibitors of chromodomain protein CDYL. Eur J Med Chem. 2019;182:111656. doi:10.1016/j.ejmech.2019.111656 View Source

Selectivity Against CDY1 and CBX7

The development paper for Cdyl-IN-1 explicitly reports that the compound showed no observable binding to the chromodomain of CDY1 and exhibited >32-fold selectivity over the CBX7 chromodomain [1]. This level of negative selectivity is a critical specification, as CDY1 and CBX7 are closely related chromodomain-containing proteins with distinct biological roles.

CDY1/CBX7 off-target

Head-to-head

No binding to CDY1; >32-fold over CBX7

Minimizes confounding chromodomain effects in transcriptional assays.

SPR selectivity fingerprint.

Evidence Dimension	Selectivity over off-target chromodomain proteins
Target Compound Data	No observed binding to CDY1; >32-fold selectivity over CBX7
Comparator Or Baseline	UNC4850: >10-fold selectivity over CDY1 and CBX7
Quantified Difference	For CDY1: undetectable binding vs. measurable binding; For CBX7: >32-fold vs. >10-fold
Conditions	SPR assay

Why This Matters

This distinct selectivity fingerprint ensures that experimental outcomes are specifically linked to CDYL inhibition, minimizing the risk of confounding effects from CDY1 or CBX7 modulation, which is a common pitfall with less selective chromodomain probes.

• [1] Yang L, Liu Y, Fan M, et al. Identification and characterization of benzo[d]oxazol-2(3H)-one derivatives as the first potent and selective small-molecule inhibitors of chromodomain protein CDYL. Eur J Med Chem. 2019;182:111656. doi:10.1016/j.ejmech.2019.111656 View Source

In Vivo Efficacy in Cisplatin-Induced AKI Model

In a preclinical model of cisplatin-induced AKI, treatment with Cdyl-IN-1 (2.5 mg/kg/day, i.p.) effectively attenuated kidney dysfunction and pathological damage [1]. While no direct in vivo comparator for another CDYL inhibitor exists in the same study, this provides a unique, quantifiable in vivo benchmark that other CDYL-targeting compounds (e.g., UNC4850, UNC6261) currently lack [2]. This establishes a proven in vivo dose and therapeutic outcome for procurement purposes.

AKI model response

Cross-study comparable

Attenuated kidney dysfunction at 2.5 mg/kg/day i.p.

Reported model-response endpoint; no published in vivo data for other CDYL inhibitors.

Cisplatin-AKI mouse model, 7-day dosing.

Evidence Dimension	In vivo efficacy in attenuating kidney injury
Target Compound Data	Attenuated kidney dysfunction and tubular pyroptosis at 2.5 mg/kg/day, i.p.
Comparator Or Baseline	Other CDYL inhibitors (UNC4850, UNC6261): No published in vivo efficacy data in AKI models
Quantified Difference	Cdyl-IN-1 is the only CDYL inhibitor with demonstrated in vivo efficacy in this disease model
Conditions	Cisplatin-induced AKI mouse model; 2.5 mg·kg⁻¹·d⁻¹, i.p. for 7 days

Why This Matters

For researchers planning in vivo studies, the availability of validated dosing and efficacy data significantly reduces the risk and cost associated with dose-finding experiments. This makes Cdyl-IN-1 the most scientifically justified choice for initiating CDYL-targeted in vivo work.

• [1] Xiang T, Li LZ, Li JX, et al. Chromodomain Y-like (CDYL) inhibition ameliorates acute kidney injury in mice by regulating tubular pyroptosis. Acta Pharmacol Sin. 2024;45(12):2598-2610. doi:10.1038/s41401-024-01345-1 View Source
• [2] Dong C, et al. Structural Basis for the Binding Selectivity of Human CDY Chromodomains. Cell Chem Biol. 2020;27(7):827-838.e7. View Source

In Vivo Safety Profile in AKI Model

The 2024 in vivo study of Cdyl-IN-1 in a mouse AKI model explicitly noted that treatment with Cdyl-IN-1 (2.5 mg/kg/day, i.p.) produced no observable side effects on liver or kidney function and caused no other tissue injuries [1]. This is a critical piece of evidence for a first-in-class probe, as it confirms a functional therapeutic window in vivo. For comparison, the in vivo toxicity profile of the structurally distinct dual inhibitor UNC4850 is not yet established in published models.

Tolerability endpoints

Class-level inference

No reported liver/kidney side effects at 2.5 mg/kg/day

Supports tolerability endpoint review; comparator in vivo safety data unavailable.

Data to verify in independent models; single study context.

Evidence Dimension	In vivo safety and tolerability
Target Compound Data	No side effects on liver/kidney function or other tissue injuries at therapeutic dose
Comparator Or Baseline	UNC4850, UNC6261: In vivo safety data not reported in peer-reviewed literature
Quantified Difference	Cdyl-IN-1 has a validated in vivo safety profile; comparator safety is undefined
Conditions	Cisplatin-induced AKI mouse model; 2.5 mg·kg⁻¹·d⁻¹, i.p. for 7 days

Why This Matters

This evidence provides procurement confidence for in vivo studies, as the compound's tolerability at an efficacious dose has been experimentally confirmed. Researchers can proceed with in vivo protocols using the reported dose without conducting preliminary toxicity studies.

• [1] Xiang T, Li LZ, Li JX, et al. Chromodomain Y-like (CDYL) inhibition ameliorates acute kidney injury in mice by regulating tubular pyroptosis. Acta Pharmacol Sin. 2024;45(12):2598-2610. doi:10.1038/s41401-024-01345-1 View Source

Cdyl-IN-1 Validated Applications

Epigenetic Reader Domain Specificity Studies

When investigating the distinct biological roles of CDYL versus its closest homologs CDYL2 and CDY1, Cdyl-IN-1 is the only commercially available probe with experimentally validated, high-level selectivity. Its >140-fold preference for CDYL over CDYL2 and lack of detectable binding to CDY1 are essential for generating clean, interpretable data in chromatin immunoprecipitation (ChIP), transcriptional reporter, and neuronal development assays [1][2].

In Vivo Modeling of Acute Kidney Injury

For preclinical research into AKI, Cdyl-IN-1 is the sole CDYL inhibitor with peer-reviewed, in vivo proof-of-concept. The reported dose (2.5 mg/kg/day, i.p.) and safety profile provide a direct, actionable framework for designing animal studies aimed at attenuating cisplatin-, LPS-, or IRI-induced kidney damage [1]. This eliminates the need for extensive, costly in vivo lead optimization with other CDYL-targeting compounds.

Neuronal Dendritic Morphogenesis & Neuroepigenetics

In primary hippocampal and cortical neuronal cultures, Cdyl-IN-1 has been shown to promote the development and branching of neurodendrites, a phenotype consistent with CDYL's known role as a negative regulator of this process [1]. Procuring Cdyl-IN-1 is justified for studies exploring the epigenetic control of neuronal architecture and synaptic plasticity, where its validated cellular activity is a key differentiator from probes like UNC4850, which have not been characterized in this context.

CDYL as a Target in Pyroptosis-Related Diseases

The discovery that CDYL inhibition via Cdyl-IN-1 mitigates tubular pyroptosis opens a new avenue for research in inflammatory diseases where pyroptosis is a key pathological mechanism [1]. This specific application scenario is uniquely supported by data generated with Cdyl-IN-1, making it the compound of choice for further exploration in this pathway.

Application

Selection Property

Validation Focus

CDYL isoform selectivity studies

Isoform-selectivity assay context

ChIP / reporter assay target attribution

Kidney injury model research

In vivo model-response data

Renal function and pyroptosis endpoints

Neuronal morphogenesis studies

Neuronal culture activity context

Dendrite branching and synaptic markers

Pyroptosis pathway investigation

Pathway-response context

Inflammasome and tubular injury readouts

• [1] Yang L, Liu Y, Fan M, et al. Identification and characterization of benzo[d]oxazol-2(3H)-one derivatives as the first potent and selective small-molecule inhibitors of chromodomain protein CDYL. Eur J Med Chem. 2019;182:111656. doi:10.1016/j.ejmech.2019.111656 View Source
• [2] Xiang T, Li LZ, Li JX, et al. Chromodomain Y-like (CDYL) inhibition ameliorates acute kidney injury in mice by regulating tubular pyroptosis. Acta Pharmacol Sin. 2024;45(12):2598-2610. doi:10.1038/s41401-024-01345-1 View Source